![molecular formula C10H17F2NO B1482347 2-(4,4-difluorooctahydro-2H-isoindol-2-yl)ethan-1-ol CAS No. 2098093-22-0](/img/structure/B1482347.png)
2-(4,4-difluorooctahydro-2H-isoindol-2-yl)ethan-1-ol
Overview
Description
Scientific Research Applications
Fluorescence and Quantum Yield Studies : A study by Sagitova et al. (2023) synthesized a compound closely related to the one , which showed fluorescence in the long-wave region with a high quantum yield. This indicates potential applications in fluorescent materials or markers (Sagitova et al., 2023).
Oxidative Coupling Reactions : The study by Uno et al. (2010) investigated the substitution reactions of similar compounds, leading to the production of highly conjugated oligoaza-PAHs. These findings can be crucial for synthesizing advanced materials and polymers (Uno et al., 2010).
Fused Polycyclic Ring Systems Synthesis : Someswarao et al. (2018) developed a novel strategy for synthesizing fused tetrahydrofuro[3,2-c]pyrano[2,3-b]chromene derivatives, which are important in the construction of complex molecular architectures found in many natural products (Someswarao et al., 2018).
Mn(hfac)2 Complexes Study : Smith et al. (2003) researched the Mn(hfac)2 complexes of isoindoline nitroxide radicals, indicating potential applications in magnetic materials and molecular electronics (Smith et al., 2003).
Uncatalyzed Reactions for Synthesis of Cyclobutenes : Alcaide et al. (2015) unveiled a metal-free protocol for the synthesis of substituted cyclobutenes, which could be vital in organic synthesis and drug development (Alcaide et al., 2015).
Rotational Isomerism in Halogenated Ethanes : Souza et al. (2008) explored the stereoelectronic effects in compounds such as 1,2-difluoroethane, which can have implications in understanding molecular behavior and interactions (Souza et al., 2008).
Palladium-Catalyzed Cycloisomerization : Zhang et al. (2007) synthesized furans through a palladium-catalyzed process, which is relevant for creating complex organic molecules (Zhang et al., 2007).
Reformatsky Reactions in Aqueous Media : Chung et al. (2001) investigated the Reformatsky reactions of similar compounds, which are significant in synthetic chemistry (Chung et al., 2001).
properties
IUPAC Name |
2-(7,7-difluoro-3,3a,4,5,6,7a-hexahydro-1H-isoindol-2-yl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17F2NO/c11-10(12)3-1-2-8-6-13(4-5-14)7-9(8)10/h8-9,14H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXHBYQYZZIERST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC2C(C1)(F)F)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.